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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

iodide-d3

Cat. No.: B028801 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Methyltriphenylphosphonium iodide-d3, including operational and

disposal plans.

Chemical Identifier:

Name: Methyltriphenylphosphonium iodide-d3

Synonyms: (Methyl-d3)triphenylphosphonium iodide

CAS Number: 2065-66-9 (for non-deuterated)

Molecular Formula: C₁₉H₁₅D₃IP

Molecular Weight: 407.26 g/mol

Primary Hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b028801?utm_src=pdf-interest
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory irritation.[1][2]

Prolonged exposure to iodides may produce "iodism" in sensitive individuals, with symptoms

including skin rash, running nose, headache, and irritation of the mucous membrane.[2]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment (PPE) for handling

Methyltriphenylphosphonium iodide-d3.

Protection Type Specification Source(s)

Eye and Face Protection

Chemical safety goggles or a

face shield conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.

[3][4]

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile or

neoprene) to prevent skin

exposure. Gloves must be

inspected prior to use.

[1][5]

Body Protection

Wear a lab coat, apron, or

coveralls to prevent skin

exposure.

[3][4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

outside of a fume hood or if

dust/vapors are generated.

[3][4][5]

Experimental Protocols: Safe Handling and Disposal
Engineering Controls:

Work in a well-ventilated area, preferably in a certified chemical fume hood.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.capotchem.cn/doc/msds_2065-66-9.do
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://nrf.aux.eng.ufl.edu/_files/msds/2/potassium%20iodide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Dodecene_12_iodo.pdf
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://nrf.aux.eng.ufl.edu/_files/msds/2/potassium%20iodide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Dodecene_12_iodo.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/potassium%20iodide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Dodecene_12_iodo.pdf
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that eyewash stations and safety showers are close to the workstation location.[6]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is donned correctly.

Chemical Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Use only the amount of material required for the experiment to minimize waste and

potential exposure.[5]

When transferring, use techniques and equipment that minimize the generation of dust or

aerosols.

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2]

Store in a cool place, away from direct sunlight and incompatible materials such as strong

oxidizing agents.[3][6]

First Aid Measures:
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[2][6]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[2]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[2][6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[2][6]

Spill and Disposal Plan:

Spill Cleanup:

Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Wear appropriate personal protective equipment during cleanup.[4]

For solid spills, pick up and arrange disposal without creating dust. Sweep up and shovel.[1]

For liquid spills, soak up with inert absorbent material.[2]

Place the spilled material into a suitable, closed container for disposal.[1][2]

Do not let the product enter drains.[1][2]

Waste Disposal:

Dispose of unused product, residues, and contaminated materials as hazardous waste.[2]
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Contact a licensed professional waste disposal service to dispose of this material.[1]

Contaminated packaging should be disposed of as unused product.[1]

Workflow Diagram
The following diagram outlines the standard operating procedure for the safe handling of

Methyltriphenylphosphonium iodide-d3.
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Click to download full resolution via product page

Caption: Safe handling workflow for Methyltriphenylphosphonium iodide-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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